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Compound of Interest

4-(Trifluoromethoxy)phenylacetic
Compound Name: o
aci

Cat. No.: B1304646

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-
(Trifluoromethoxy)phenylacetic acid (CAS No. 4315-07-5), a compound of interest in
pharmaceutical and chemical research. The information is compiled from various safety data
sheets to ensure a thorough understanding of its properties and associated hazards.

~hemical Identificati | Physical .

Identifier Value

Chemical Name 4-(Trifluoromethoxy)phenylacetic acid
CAS Number 4315-07-5[1][2][3]

Molecular Formula COH7F303[1][2][3]

Molecular Weight 220.15 g/mol [1][2][3]

Appearance White to almost white powder or crystal[4]
Melting Point 85-88 °C[2]

Solubility Soluble in Methanol

Purity >97.0% (GC)[4] or 98%][1]
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Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[4]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

GHS Pictogram:

walt text

Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)

Adherence to the following precautionary statements is crucial for safe handling.
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[5]
Wash skin thoroughly after
P264 _
handling.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[5]
Wear protective gloves/eye
P280 p 9 ) Y
protection/face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352

of water.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

P312 doctor/physician if you feel
unwell.[5][6]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[4]
If eye irritation persists: Get
P337 + P313 _ _ ,
medical advice/attention.[4]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[4]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5]
P405 Store locked up.[5][6]
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Disposal P501

Dispose of contents/container
to an approved waste disposal
plant.[5][6]

The following diagram outlines the necessary Personal Protective Equipment (PPE) for

handling 4-(Trifluoromethoxy)phenylacetic acid.

Handling Scenarios

Personal Protective Equipment (PPE)

Respiratory Protection
(Dust Mask/Respirator)

Generating Dust/Aerosol

Protective Clothing

Handling Solid

Eye Protection
(Safety Glasses/Goggles)

Handling Solution

Protective Gloves

Click to download full resolution via product page

Caption: Required PPE for handling 4-(Trifluoromethoxy)phenylacetic acid.

First-Aid Measures

In case of exposure, follow these first-aid protocols.
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Exposure Route

First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Get medical

advice/attention if you feel unwell.[6]

Skin Contact

Remove/Take off immediately all contaminated
clothing. Gently wash with plenty of soap and
water. If skin irritation or rash occurs: Get

medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[6]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Get medical attention if

symptoms occur.[6]

The logical workflow for responding to an exposure event is illustrated below.
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Exposure Event

Ei{posure Routé

A A

Inhalation Skin Contact Eye Contact Ingestion
Immediate Actions

Move to Fresh Air Wash Skin with Water Rinse Eyes with Water m

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page
Caption: First-aid response workflow for exposure.
Handling and Storage
Proper handling and storage are essential to minimize risk.

+ Handling: Avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly after
handling. Use in a well-ventilated area and prevent dispersion of dust.

* Storage: Keep container tightly closed. Store in a cool, dark, and well-ventilated place.[6]
Store away from incompatible materials such as oxidizing agents.

Accidental Release Measures

In the event of a spill, follow these procedures.
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[7]

e Environmental Precautions: Should not be released into the environment.[7]

e Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[7]

The workflow for managing an accidental spill is depicted below.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Accidental Spill
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Caption: Workflow for responding to an accidental spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.

o Specific Hazards: May decompose upon combustion or in high temperatures to generate
poisonous fumes.

o Protective Equipment: Fire-extinguishing work should be done from the windward side.
Uninvolved persons should evacuate to a safe place. Wear self-contained breathing
apparatus and full protective gear.[6]

Toxicological Information

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[8] The primary hazards identified are skin, eye, and respiratory
irritation.

This guide is intended for informational purposes and should not be a substitute for a thorough
review of the complete Safety Data Sheet (SDS) provided by the supplier. Always consult the
original SDS for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(TRIFLUOROMETHOXY)PHENYLACETIC ACID | 4315-07-5 | INDOFINE Chemical
Company [indofinechemical.com]

2. 4-(TRIFLUOROMETHOXY)PHENYLACETIC ACID CAS#: 4315-07-5
[m.chemicalbook.com]

3. scbt.com [scbt.com]

4. 4-(Trifluoromethoxy)phenylacetic Acid | 4315-07-5 | Tokyo Chemical Industry UK Ltd.
[tcichemicals.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1951203&productDescription=4-%28TRIFLROMETHOXY%29PHENLACET+1G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2013/03/Phenylacetic-Acid.pdf
https://www.benchchem.com/product/b1304646?utm_src=pdf-custom-synthesis
https://indofinechemical.com/details.aspx?Sku=09-3938
https://indofinechemical.com/details.aspx?Sku=09-3938
https://m.chemicalbook.com/ProductChemicalPropertiesCB6432834_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6432834_EN.htm
https://www.scbt.com/p/4-trifluoromethoxy-phenylacetic-acid-4315-07-5
https://www.tcichemicals.com/GB/en/p/T3664
https://www.tcichemicals.com/GB/en/p/T3664
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. aksci.com [aksci.com]

e 6. fishersci.com [fishersci.com]

e 7. fishersci.com [fishersci.com]

o 8. westliberty.edu [westliberty.edu]

 To cite this document: BenchChem. [Safety Data Sheet: A Technical Guide to 4-
(Trifluoromethoxy)phenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://aksci.com/sds/2389DS_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1951203&productDescription=4-%28TRIFLROMETHOXY%29PHENLACET+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2013/03/Phenylacetic-Acid.pdf
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

